Cas no 2586127-21-9 (1-(Benzyloxy)-3-fluoro-2-iodo-4-methylbenzene)
2586127-21-9 structure
Product Name:1-(Benzyloxy)-3-fluoro-2-iodo-4-methylbenzene
CAS No:2586127-21-9
MF:C14H12FIO
MW:342.1474
CID:5077179
Update Time:2022-06-06
1-(Benzyloxy)-3-fluoro-2-iodo-4-methylbenzene Chemical and Physical Properties
Names and Identifiers
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- 1-(Benzyloxy)-3-fluoro-2-iodo-4-methylbenzene
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- Inchi: 1S/C14H12FIO/c1-10-7-8-12(14(16)13(10)15)17-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3
- InChI Key: ZNGZIEPEGLKKHL-UHFFFAOYSA-N
- SMILES: IC1C(=C(C([H])([H])[H])C([H])=C([H])C=1OC([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 230
- XLogP3: 4.5
- Topological Polar Surface Area: 9.2
1-(Benzyloxy)-3-fluoro-2-iodo-4-methylbenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR021PQ9-500mg |
1-(Benzyloxy)-3-fluoro-2-iodo-4-methylbenzene |
2586127-21-9 | 95% | 500mg |
$312.00 | 2025-02-17 | |
| Aaron | AR021PQ9-1g |
1-(Benzyloxy)-3-fluoro-2-iodo-4-methylbenzene |
2586127-21-9 | 95% | 1g |
$416.00 | 2025-02-17 |
1-(Benzyloxy)-3-fluoro-2-iodo-4-methylbenzene Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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